4-Chloro-2-(pyridazin-4-yl)quinazoline

• Molecular Formula: C12H7ClN4
• Molecular Weight: 242.66 g/mol
• IUPAC Name: 4-chloro-2-pyridazin-4-ylquinazoline
• InChI: InChI=1S/C12H7ClN4/c13-11-9-3-1-2-4-10(9)16-12(17-11)8-5-6-14-15-7-8/h1-7H
• InChI Key: LBHYJOVMTVIVHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CN=NC=C3)Cl

Description

4-Chloro-2-(pyridazin-4-yl)quinazoline is a useful research compound. Its molecular formula is C12H7ClN4 and its molecular weight is 242.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100-mL round-bottom flask was charged with 2-(pyridazin-4-yl) quinazolin-4(3H)-one (30 mg) which was suspended in 3 mL of POCl3. The reaction mixture was heated to reflux for 1 h. The reaction mixture turned to a clear brown solution. After cooling, 50 mL of ice/water was carefully added. An aqueous ammonia solution (25% by weight in water) was added dropwise to the mixture with stirring until the pH of the mixture was adjusted to 7˜8. An internal temperature of 0° C. was maintained by the addition of ice. The mixture was warmed to room temperature and extracted with DCM (50 ml×3). The combined organic layers were washed with brine, dried over Na2SO4. After filtration and evaporation, 32 mg was obtained as a light brown solid. LCMS m/z=242.9 (M+1) (Method B) (retention time=1.65 min). The solid was used directly in the next step without further purification.